Cas no 82226-44-6 (5-hydrazinyl-2,3-dihydropyridazin-3-one)

5-Hydrazinyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a hydrazinyl substituent. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The hydrazinyl group enables condensation reactions, facilitating the formation of hydrazones and other derivatives, while the pyridazinone moiety offers potential for further functionalization. Its balanced reactivity and stability make it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal performance in synthetic applications.
5-hydrazinyl-2,3-dihydropyridazin-3-one structure
82226-44-6 structure
Product Name:5-hydrazinyl-2,3-dihydropyridazin-3-one
CAS No:82226-44-6
MF:C4H6N4O
MW:126.116639614105
MDL:MFCD19202001
CID:1118330
PubChem ID:13103625
Update Time:2025-06-06

5-hydrazinyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-hydrazinyl-3(2H)-Pyridazinone
    • 5-hydrazinyl-2,3-dihydropyridazin-3-one
    • SCHEMBL11730657
    • DTXSID801304374
    • AKOS006334411
    • 82226-44-6
    • MDL： MFCD19202001
    • Inchi： 1S/C4H6N4O/c5-7-3-1-4(9)8-6-2-3/h1-2H,5H2,(H2,7,8,9)
    • InChI Key： WYZPBDDZXIZOJY-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C=NN1)NN

Computed Properties

  • Exact Mass: 126.05416083g/mol
  • Monoisotopic Mass: 126.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 79.5Ų

5-hydrazinyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-298028-0.05g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
0.05g
 $539.0 2023-09-06
Enamine
EN300-298028-0.1g
5-hydrazinyl-2,3-dihydropyridazin-3-one
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0.1g
 $565.0 2023-09-06
Enamine
EN300-298028-0.25g
5-hydrazinyl-2,3-dihydropyridazin-3-one
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0.25g
 $591.0 2023-09-06
Enamine
EN300-298028-0.5g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
0.5g
 $616.0 2023-09-06
Enamine
EN300-298028-1.0g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
1.0g
 $642.0 2023-02-28
Enamine
EN300-298028-2.5g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
2.5g
 $1260.0 2023-09-06
Enamine
EN300-298028-5.0g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
5.0g
 $1862.0 2023-02-28
Enamine
EN300-298028-10.0g
5-hydrazinyl-2,3-dihydropyridazin-3-one
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10.0g
 $2762.0 2023-02-28
Enamine
EN300-298028-1g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
1g
 $642.0 2023-09-06
Enamine
EN300-298028-5g
5-hydrazinyl-2,3-dihydropyridazin-3-one
 82226-44-6
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 $1862.0 2023-09-06

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